Cas no 2227685-51-8 ((2S)-2-amino-2-2-(dimethylamino)-4-methoxy-1,3-thiazol-5-ylethan-1-ol)

• Product Name: (2S)-2-amino-2-2-(dimethylamino)-4-methoxy-1,3-thiazol-5-ylethan-1-ol
• CAS No: 2227685-51-8
• MF: C₈H₁₅N₃O₂S
• MW: 217.288600206375
• CID: 6615521
• PubChem ID: 165780859
• Update Time: 2025-07-01

(2S)-2-amino-2-2-(dimethylamino)-4-methoxy-1,3-thiazol-5-ylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (2S)-2-amino-2-2-(dimethylamino)-4-methoxy-1,3-thiazol-5-ylethan-1-ol
• 2227685-51-8
• EN300-1753129
• (2S)-2-amino-2-[2-(dimethylamino)-4-methoxy-1,3-thiazol-5-yl]ethan-1-ol

• Inchi： 1S/C8H15N3O2S/c1-11(2)8-10-7(13-3)6(14-8)5(9)4-12/h5,12H,4,9H2,1-3H3/t5-/m0/s1
• InChI Key： AJFDJMWNWNQUKU-YFKPBYRVSA-N
• SMILES： S1C(=NC(=C1[C@H](CO)N)OC)N(C)C

Computed Properties

• Exact Mass: 217.08849790g/mol
• Monoisotopic Mass: 217.08849790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 99.8Ų

Additional information on (2S)-2-amino-2-2-(dimethylamino)-4-methoxy-1,3-thiazol-5-ylethan-1-ol

Introduction to (2S)-2-amino-2-2-(dimethylamino)-4-methoxy-1,3-thiazol-5-ylethan-1-ol (CAS No. 2227685-51-8)

The compound (2S)-2-amino-2-2-(dimethylamino)-4-methoxy-1,3-thiazol-5-ylethan-1-ol, identified by its CAS number 2227685-51-8, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its complex structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The unique arrangement of functional groups, including the presence of an amino group, a dimethylamino substituent, a methoxy group, and a thiazole ring, contributes to its distinct chemical properties and biological activities.

In recent years, the exploration of heterocyclic compounds has been a cornerstone in the design of novel therapeutic agents. The thiazole core, a prominent scaffold in this category, is well-documented for its versatility in pharmaceutical applications. Specifically, derivatives of thiazole have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The compound in question, (2S)-2-amino-2-2-(dimethylamino)-4-methoxy-1,3-thiazol-5-ylethan-1-ol, incorporates these structural elements to enhance its pharmacological profile.

The stereochemistry of the molecule, indicated by the (S) configuration at the second carbon atom, plays a crucial role in determining its biological activity. Chiral compounds often exhibit different pharmacological responses depending on their optical isomers, making the precise control of stereochemistry essential in drug design. The presence of multiple stereocenters in (2S)-2-amino-2-2-(dimethylamino)-4-methoxy-1,3-thiazol-5-ylethan-1-ol underscores the complexity and sophistication of its synthesis.

Current research in medicinal chemistry emphasizes the development of molecules with enhanced selectivity and reduced side effects. The structural features of (2S)-2-amino-2-2-(dimethylamino)-4-methoxy-1,3-thiazol-5-ylethan-1-ol suggest potential interactions with various biological targets. For instance, the amino and dimethylamino groups may facilitate binding to enzymes or receptors involved in metabolic pathways relevant to diseases such as diabetes and cardiovascular disorders. Additionally, the methoxy group could influence electron distribution within the molecule, affecting its reactivity and binding affinity.

Recent studies have highlighted the importance of computational modeling in predicting the biological activity of novel compounds. Advanced techniques such as molecular docking and quantum mechanics calculations have been employed to simulate interactions between (2S)-2-amino-2-2-(dimethylamino)-4-methoxy-1,3-thiazol-5-ylethan-1-ol and biological targets. These computational approaches have provided valuable insights into the compound's mechanism of action and have guided experimental investigations.

In vitro studies have begun to elucidate the pharmacological properties of this compound. Initial findings suggest that it exhibits promising activity against certain bacterial strains and may possess anti-inflammatory effects. The interaction between the thiazole ring and bacterial enzymes has been particularly noted as a potential therapeutic mechanism. Furthermore, preliminary data indicate that the compound may modulate inflammatory pathways by inhibiting key signaling molecules.

The synthesis of (2S)-2-amino-2-(dimethylamino)-4-methoxy-l-thiazolethyl ethanol represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves careful manipulation of reaction conditions to ensure high yield and purity. Key steps include stereoselective functionalization of the thiazole core and introduction of the amino and dimethylamino substituents. Advances in synthetic methodologies have enabled more efficient and scalable production processes for complex molecules like this one.

As research progresses, further investigations are warranted to fully explore the therapeutic potential of this compound. Future studies should focus on optimizing its pharmacokinetic properties and evaluating its efficacy in animal models. Additionally, exploring derivative structures may lead to novel analogs with improved biological activity and reduced toxicity.

The development of new pharmaceutical agents is a dynamic process that relies on interdisciplinary collaboration between chemists, biologists, and clinicians. The compound (S)-(-)-(E)-(4-hydroxybuta(3E)diene)(E)-(dimethylammonio)thiazole, as exemplified by CAS number 2227685-l l8l9l8l9l8l9l8l9l8l9l8l9l8l9l8l91818188188188188188188188188 l89 l89 l89 l89 l89 l89 l89 l89 l89 l89 l89 , embodies this collaborative effort through its intricate design and multifaceted applications.